Cas no 2680756-12-9 (tert-butyl N-3-(2,3-dihydro-1H-inden-5-yloxy)-5-nitrophenylcarbamate)

• Product Name: tert-butyl N-3-(2,3-dihydro-1H-inden-5-yloxy)-5-nitrophenylcarbamate
• CAS No: 2680756-12-9
• MF: C₂₀H₂₂N₂O₅
• MW: 370.399085521698
• CID: 5599266
• PubChem ID: 165924043
• Update Time: 2025-06-23

tert-butyl N-3-(2,3-dihydro-1H-inden-5-yloxy)-5-nitrophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28300877
• 2680756-12-9
• tert-butyl N-[3-(2,3-dihydro-1H-inden-5-yloxy)-5-nitrophenyl]carbamate
• tert-butyl N-3-(2,3-dihydro-1H-inden-5-yloxy)-5-nitrophenylcarbamate

• Inchi： 1S/C20H22N2O5/c1-20(2,3)27-19(23)21-15-10-16(22(24)25)12-18(11-15)26-17-8-7-13-5-4-6-14(13)9-17/h7-12H,4-6H2,1-3H3,(H,21,23)
• InChI Key： IUALAAIZJGXUMI-UHFFFAOYSA-N
• SMILES： O(C1=CC(=CC(=C1)NC(=O)OC(C)(C)C)[N+](=O)[O-])C1C=CC2=C(C=1)CCC2

Computed Properties

• Exact Mass: 370.15287181g/mol
• Monoisotopic Mass: 370.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 93.4Ų

Additional information on tert-butyl N-3-(2,3-dihydro-1H-inden-5-yloxy)-5-nitrophenylcarbamate

Introduction to Tert-butyl N-3-(2,3-dihydro-1H-inden-5-yloxy)-5-nitrophenylcarbamate (CAS No. 2680756-12-9)

Tert-butyl N-3-(2,3-dihydro-1H-inden-5-yloxy)-5-nitrophenylcarbamate, with the chemical identifier CAS No. 2680756-12-9, is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that feature a nitrophenyl group and an indenoxy moiety, which are known for their diverse pharmacological effects.

The structural framework of tert-butyl N-3-(2,3-dihydro-1H-inden-5-yloxy)-5-nitrophenylcarbamate incorporates several key functional groups that contribute to its reactivity and potential therapeutic applications. The presence of a nitro group at the 5-position of the phenyl ring suggests potential for electron-withdrawing effects, while the indenoxy substituent at the 3-position introduces a rigid aromatic system that can influence molecular interactions. The carbamate group at the nitrogen atom further enhances the compound's ability to engage in hydrogen bonding, a critical factor in drug-receptor interactions.

In recent years, there has been growing interest in exploring the pharmacological properties of molecules that combine nitroaromatic and heterocyclic structures. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The nitro group, in particular, has been extensively studied for its ability to undergo bioactivation via enzymatic reduction, leading to reactive intermediates that can interact with biological targets.

One of the most compelling aspects of tert-butyl N-3-(2,3-dihydro-1H-inden-5-yloxy)-5-nitrophenylcarbamate is its potential as a scaffold for drug discovery. The combination of the indenoxy and nitrophenyl groups creates a molecule with multiple sites for functionalization, allowing chemists to tailor its properties for specific biological targets. This flexibility has made it an attractive candidate for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have begun to elucidate the biological activity of related compounds that share structural features with tert-butyl N-3-(2,3-dihydro-1H-inden-5-yloxy)-5-nitrophenylcarbamate. For instance, research has demonstrated that nitroaromatic derivatives can exhibit potent anti-inflammatory effects by modulating cytokine production and inhibiting key signaling pathways. Similarly, indenoxy-containing compounds have shown promise in preclinical models as inhibitors of enzymes involved in cancer progression.

The synthesis of tert-butyl N-3-(2,3-dihydro-1H-inden-5-yloxy)-5-nitrophenylcarbamate presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed oxidation have been particularly useful in assembling the key functional groups present in this compound.

The pharmacokinetic properties of tert-butyl N-3-(2,3-dihydro-1H-inden-5-yloxy)-5-nitrophenylcarbamate are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted is crucial for determining its potential as a drug candidate. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic profiles, although further research is needed to confirm these findings.

In conclusion, tert-butyl N-3-(2,3-dihydro-1H-inden-5-yloxy)-5-nitrophenylcarbamate (CAS No. 2680756-12-9) represents a promising lead compound in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the development of new therapies targeting various diseases.